Cas no 898598-33-9 (Methyl 4-fluorobenzoate)

Methyl 4-fluorobenzoate structure
Methyl 4-fluorobenzoate structure
Product Name:Methyl 4-fluorobenzoate
CAS No:898598-33-9
MF:C8H7FO2
MW:154.138386011124
CID:706668
Update Time:2023-08-03

Methyl 4-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

    • Benzoicacid, 4-fluoro-, methyl ester, radical ion(1+) (9CI)
    • METHYL 4-FLUOROBENZOATE
    • 4-Fluorobenzoic Acid Methyl Ester
    • Methyl p-fluorobenzoate
    • Benzoic acid, 4-fluoro-, methyl ester
    • Methyl 4-Fluorobenzoic Acid
    • 4-fluoro-benzoic acid methyl ester
    • MSEBQGULDWDIRW-UHFFFAOYSA-N
    • METHYL4-FLUOROBENZOATE
    • PubChem3566
    • methyl-4-fluorobenzoate
    • ASISCHEM P32019
    • KSC490A7H
    • 4-F-C6H4-COOCH3
    • PARAGOS 390197
    • RARECHEM AL BF 0076
    • p-Fluorobenzoic acid, methyl ester
    • ZI
    • Methyl 4-fluorobenzoate
    • Inchi: 1S/C8H7FO2/c1-11-8(10)6-2-4-7(9)5-3-6/h2-5H,1H3
    • InChI Key: MSEBQGULDWDIRW-UHFFFAOYSA-N
    • SMILES: FC1C=CC(C(=O)OC)=CC=1

Computed Properties

  • Exact Mass: 154.043
  • Monoisotopic Mass: 154.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Density: 1.192
  • Boiling Point: 90-92 °C20 mm Hg(lit.)
  • Flash Point: 67.4 °C
  • Refractive Index: n20/D 1.494(lit.)
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